Cas no 1016241-80-7 (4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid)

• Product Name: 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• CAS No: 1016241-80-7
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD11518907
• CID: 822560
• PubChem ID: 45789734
• Update Time: 2025-05-20

4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• methyl 3-chloroimidazo[1,2-b]pyridazine-2-carboxylate
• 4-Chloro-7H-pyrrolo[2,3-d]pyriMidin-6-carboxylic acid
• 101624-18-4
• 7H-PYRROLO[2,3-D]PYRIMIDINE-6-CARBOXYLIC ACID, 4-CHLORO-
• W-204419
• PB14931
• 1016241-80-7
• AKOS006325571
• DB-058623
• MFCD11518907
• 4-Chloro-7H-pyrrolo-[2,3-d]pyrimidine-6-carboxylic acid
• SCHEMBL3006533
• AS-30903
• J-515128
• 4-CHLORO-7H-PYRROLO[2,3-D]PYRIMIDINE-6-CARBOXYLICACID
• CS-0018822
• DTXSID30671984
• SY013443

• MDL： MFCD11518907
• Inchi： 1S/C7H4ClN3O2/c8-5-3-1-4(7(12)13)11-6(3)10-2-9-5/h1-2H,(H,12,13)(H,9,10,11)
• InChI Key： NXTZXTJRFVPNNX-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=O)O)NC2=NC=N1

Computed Properties

• Exact Mass: 196.99900
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.87000
• LogP: 1.30950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid

4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 1016241-80-7)

4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid, with the CAS registry number 1016241-80-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic structures with a fused pyrrole and pyrimidine ring system. The presence of a chlorine substituent at the 4-position and a carboxylic acid group at the 6-position introduces unique chemical and biological properties to this molecule.

The structure of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid is characterized by its fused bicyclic system, which consists of a pyrrole ring (five-membered) fused to a pyrimidine ring (six-membered). The chlorine atom at position 4 imparts electron-withdrawing effects, which can influence the electronic properties of the molecule and potentially enhance its bioactivity. The carboxylic acid group at position 6 adds acidity to the compound and may facilitate interactions with biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. For instance, research has shown that 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid exhibits promising anti-tumor activity in vitro and in vivo models. This is attributed to its ability to modulate key signaling pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway. Additionally, the compound has demonstrated selectivity towards certain cancer cell lines, making it a potential candidate for targeted therapy.

In terms of synthesis, several methods have been reported for the preparation of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid. One common approach involves the condensation of appropriate amino acids or their derivatives with carbonyl compounds under specific reaction conditions. The introduction of the chlorine substituent can be achieved through electrophilic substitution or via post-synthetic modification techniques.

The pharmacokinetic properties of this compound have also been investigated in preclinical studies. Results indicate that it has moderate solubility in aqueous solutions and acceptable permeability across biological membranes, which are favorable attributes for drug delivery. However, further optimization may be required to enhance its bioavailability and reduce potential toxicity.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid with various protein targets. These studies suggest that the compound interacts with critical residues in the active sites of enzymes such as kinases and proteases, which are often overexpressed in pathological conditions like cancer.

In conclusion, 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 1016241-80-7) represents a valuable molecule in contemporary drug discovery efforts due to its unique structural features and promising biological activities. Continued research into its synthesis, optimization, and therapeutic applications is expected to yield further advancements in this field.